Cas no 1260903-19-2 (2-Amino-4-iodobenzaldehyde)

• Product Name: 2-Amino-4-iodobenzaldehyde
• CAS No: 1260903-19-2
• MF: C₇H₆INO
• MW: 247.033113956451
• CID: 4675127
• PubChem ID: 119016649
• Update Time: 2025-10-22

2-Amino-4-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-iodobenzaldehyde
• FCH1380298
• AX8311737
• Benzaldehyde, 2-amino-4-iodo-
• 1260903-19-2
• G75050

• Inchi： 1S/C7H6INO/c8-6-2-1-5(4-10)7(9)3-6/h1-4H,9H2
• InChI Key： BNHDYEGFRRJETH-UHFFFAOYSA-N
• SMILES： IC1C=CC(C=O)=C(C=1)N

Computed Properties

• Exact Mass: 246.94941g/mol
• Monoisotopic Mass: 246.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-4-iodobenzaldehyde

Comprehensive Overview of 2-Amino-4-iodobenzaldehyde (CAS No. 1260903-19-2): Properties, Applications, and Industry Relevance

2-Amino-4-iodobenzaldehyde (CAS No. 1260903-19-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This iodinated benzaldehyde derivative features a unique molecular structure combining an aldehyde group, an amino group, and an iodine substituent, making it a versatile intermediate for synthesizing complex molecules. Its CAS registry number (1260903-19-2) ensures precise identification in chemical databases, while its systematic name reflects its aromatic aldehyde properties.

In recent years, the demand for halogenated aromatic compounds like 2-Amino-4-iodobenzaldehyde has surged due to their role in cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "iodo-substituted benzaldehyde uses" or "1260903-19-2 synthesis protocol," highlighting its importance in medicinal chemistry for constructing heterocyclic scaffolds. The compound’s electron-withdrawing iodine moiety enhances reactivity in nucleophilic aromatic substitutions, a feature often explored in drug discovery forums.

The physicochemical properties of 2-Amino-4-iodobenzaldehyde include a molecular weight of 261.03 g/mol and a distinct yellow crystalline appearance. Its solubility profile (soluble in polar organic solvents like DMSO or methanol but insoluble in water) makes it ideal for organic synthesis workflows. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, with many users searching for "1260903-19-2 analytical data" or "2-Amino-4-iodobenzaldehyde stability."

From an industrial perspective, 2-Amino-4-iodobenzaldehyde serves as a precursor for fluorescent dyes and photoactive materials, aligning with trends in optoelectronic device development. Queries like "iodobenzaldehyde derivatives in OLEDs" reflect growing interest in its applications beyond traditional chemistry. Additionally, its role in constructing biologically active molecules—such as kinase inhibitors or antimicrobial agents—has been documented in patents, driving searches for "CAS 1260903-19-2 patent literature."

Quality control for 2-Amino-4-iodobenzaldehyde adheres to stringent standards, with suppliers emphasizing ≥98% purity for research use. Environmental and safety considerations are also critical; users often inquire about "green synthesis of iodinated aldehydes" or "1260903-19-2 handling precautions," though the compound is not classified as hazardous under standard regulations. Proper storage in amber vials under inert atmosphere is recommended to prevent degradation.

Emerging studies explore the compound’s potential in catalysis and nanomaterial functionalization, particularly in metal-organic frameworks (MOFs). This aligns with broader scientific trends toward sustainable chemistry, where atom-efficient reactions are prioritized. The keyword "2-Amino-4-iodobenzaldehyde MOF linker" exemplifies niche research areas gaining traction.

In summary, 2-Amino-4-iodobenzaldehyde (CAS No. 1260903-19-2) represents a multifaceted tool for modern chemistry, bridging pharmaceutical innovation and advanced material science. Its structural uniqueness and reactivity continue to inspire novel applications, ensuring its relevance in both academic and industrial settings.